Cas no 945974-91-4 (Tortuic acid A; Δ8(19)-Isomer, Me ester)
945974-91-4 structure
Product Name:Tortuic acid A; Δ8(19)-Isomer, Me ester
CAS No:945974-91-4
MF:C41H62O8
MW:682.926193714142
CID:6737232
Update Time:2024-03-03
Tortuic acid A; Δ8(19)-Isomer, Me ester Chemical and Physical Properties
Names and Identifiers
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- ximaolide E
- lobophytone I
- Tortuic acid A; Δ8(19)-Isomer, Me ester
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- Inchi: 1S/C41H62O8/c1-23(2)29-20-32(42)26(5)12-10-11-24(3)18-33(43)30-19-28(7)38-31(41(30,22-34(29)44)39(46)48-9)17-25(4)13-15-36-27(6)14-16-37(49-36)40(8,47)21-35(38)45/h17,23-24,26,29-31,35-37,45,47H,6,10-16,18-22H2,1-5,7-9H3
- InChI Key: SFVYFUUICYPZNM-UHFFFAOYSA-N
- SMILES: COC(C12C3C=C(CCC4C(=C)CCC(C(CC(C3=C(C)CC1C(=O)CC(C)CCCC(C)C(=O)CC(C(C)C)C(=O)C2)O)(O)C)O4)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 49
- XLogP3: 3.661
Tortuic acid A; Δ8(19)-Isomer, Me ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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